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Compound of Interest

Compound Name: N'-Desmethyl Azithromycin

Cat. No.: B12321954

Get Quote

Executive Summary & Scientific Context

N'-Desmethyl Azithromycin (also known as N-Demethylazithromycin or Azithromycin Impurity
) is @ major metabolite and process impurity of the macrolide antibiotic Azithromycin.[1] While

often handled in milligram quantities for analytical standards, its structural integrity preserves
the biological activity associated with the macrolide class.

The Core Directive: Disposal protocols for this compound must transcend simple chemical
safety. The primary objective is Biological Containment. Improper disposal (e.g., drain pouring)
contributes directly to the environmental selection pressure for antibiotic-resistant bacteria
(AMR).[1] Therefore, this guide mandates High-Temperature Incineration as the only
acceptable terminal disposal method to irreversibly destroy the macrolide lactone ring.

Chemical Identification
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Parameter Detail

Chemical Name N'-Desmethyl Azithromycin

CAS Number 172617-84-4

Molecular Formula C37H70N2012

Molecular Weight 734.96 g/mol

Parent Compound Azithromycin (Macrolide Antibiotic)
Physical State White to off-white solid powder

Hazard Profiling & Risk Assessment

As a derivative of Azithromycin, N'-Desmethyl Azithromycin shares the parent compound's
toxicological profile. In the absence of specific impurity data, the Precautionary Principle

applies: treat as a sensitizer and environmental toxin.

Table 1: GHS Hazard Classification & Safety Implications
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. o Operational
Hazard Category GHS Code Risk Description L.
Implication
CRITICAL: Do not
) May cause allergy or handle open powder
Respiratory .
o H334 asthma symptoms if on an open bench.
Sensitization '
inhaled.[1][2] Use a fume hood or
biosafety cabinet.
Double-gloving
_ o May cause an allergic  (Nitrile) is mandatory
Skin Sensitization H317 ) )
skin reaction.[2][3][4] to prevent dermal
absorption.[1]
, _ ZERO TOLERANCE
Very toxic to aquatic o
) o ] ] ) for drain disposal. All
Environmental Toxicity = H410 life with long-lasting )
rinsate must be
effects.[1][4]
captured.
) Standard hygiene
o Harmful if swallowed.
Acute Toxicity H302 protocols apply.[2][4]

5
= (516171

Pre-Disposal Handling & "Chain of Custody"”

Effective disposal begins at the moment of synthesis or procurement. You must establish a
"Chain of Custody" for the waste to ensure it does not inadvertently enter municipal waste
streams.

Segregation Protocol[1]

o Stream A (Solid Waste): Contaminated gloves, weighing boats, paper towels, and solid
powder.

o Stream B (Liquid Waste): HPLC effluents, mother liquors, and dissolved standards.

o Stream C (Sharps): Syringes or glass vials contaminated with the substance.
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Labeling Requirement: All waste containers must be labeled "NON-RCRA REGULATED
PHARMACEUTICAL WASTE - TOXIC" (unless mixed with hazardous solvents like Acetonitrile,
which triggers RCRA ignitability).[1]

Core Disposal Workflow

The following decision logic dictates the disposal path. This system is designed to prevent

environmental release.[4][6]

Diagram 1: Waste Stream Decision Logic
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Caption: Decision matrix for segregating N'-Desmethyl Azithromycin waste based on solvent

content and physical state. Note that both paths lead to incineration.

Detailed Steps:
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e Solid Waste: Place pure powder or contaminated solids into a dedicated pharmaceutical
waste container (often Blue or White bins in clinical/lab settings).

e Liquid Waste (Aqueous): Do not pour down the sink. Collect in a carboy labeled "Aqueous
Pharmaceutical Waste."

» Liquid Waste (Organic): If the substance is dissolved in Acetonitrile or Methanol (common for
HPLC), the waste is RCRA Hazardous (Ignitable D0O01). Collect in a solvent waste carboy.

» Terminal Destruction: Ensure the waste contractor utilizes incineration. Autoclaving is
insufficient for chemical destruction of the macrolide ring.

Spill Management Protocol

Spills of antibiotic powders pose an inhalation risk (sensitization) and a contamination risk.

Diagram 2: Emergency Spill Response

1. Isolate Area Don PP 3. Contail 4. Cleanup Dispo
(Alert Personnel) Resp, Goggles, Double Glove (Cover with damp paper towel) (Scoop -> Wipe -> Soap/Water)

Click to download full resolution via product page

Caption: Immediate operational workflow for managing dry powder spills to prevent
aerosolization.

Critical Scientific Nuance:

» Dampening: Never dry sweep antibiotic powder. This creates aerosols that can sensitize the
user. Gently cover the spill with a paper towel soaked in water or 10% bleach to weigh down
the particles before scooping.

o Deactivation: While bleach (sodium hypochlorite) can degrade the molecule, it is not a
substitute for proper collection. Use it for surface decontamination after bulk removal.

Regulatory Compliance & Verification
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EPA Subpart P (United States)

Under the EPA's "Management Standards for Hazardous Waste Pharmaceuticals” (40 CFR
Part 266 Subpart P):

o Sewering Ban: It is federally illegal to flush hazardous waste pharmaceuticals.

o Empty Containers: Containers are considered "RCRA Empty" only if all wastes have been
removed using common practices (pouring, pumping) and the container is not a P-listed
acute toxin (Azithromycin is not P-listed).[1]

Verification Checklist (Self-Validating System)

Before signing off on waste disposal, verify:
No Drain Disposal: Confirm no liquid waste was sewered.
Labeling: Container is clearly labeled with full chemical name (no abbreviations).
Solvent Check: If mixed with solvents, is the "Flammable" hazard label applied?

Cap Tightness: Waste containers are capped when not actively adding waste (EPA

requirement).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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